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Cat. No.: B150936 Get Quote

A Comprehensive Technical Guide to 2,3-
Diethyl-5-methylpyrazine
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical and physical

properties, analytical methodologies, and synthesis of 2,3-Diethyl-5-methylpyrazine. The

information is curated for researchers, scientists, and professionals in drug development who

require a thorough understanding of this pyrazine derivative.

Core Chemical and Physical Properties
2,3-Diethyl-5-methylpyrazine, also known as hazelnut pyrazine, is a heterocyclic aromatic

compound that plays a significant role in the flavor and fragrance industry.[1][2] It is a member

of the pyrazine class of compounds, which are known for their potent aroma profiles.[3][4][5]

This compound is found naturally in a variety of roasted and cooked foods, including coffee,

nuts, and baked goods.[4]

The structural integrity of 2,3-Diethyl-5-methylpyrazine, with its diethyl and methyl

substitutions on the pyrazine ring, contributes to its characteristic nutty and roasted aroma.[1] It

is recognized as a key aroma component in numerous food products and is used as a flavoring

agent.[4][6][7]
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Quantitative Data Summary
The following tables summarize the key quantitative chemical and physical properties of 2,3-
Diethyl-5-methylpyrazine.

Identifier Value Source

IUPAC Name 2,3-diethyl-5-methylpyrazine [3]

CAS Number 18138-04-0 [1][8]

Molecular Formula C₉H₁₄N₂ [8][9]

Molecular Weight 150.22 g/mol [10]

SMILES CCC1=NC=C(N=C1CC)C [3]

InChI

InChI=1S/C9H14N2/c1-4-8-

9(5-2)11-7(3)6-10-8/h6H,4-

5H2,1-3H3

[3]

InChIKey
PSINWXIDJYEXLO-

UHFFFAOYSA-N
[3]
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Physical Property Value Conditions Source

Appearance
Colorless to pale

yellow liquid
[2][3]

Odor
Roasted hazelnut,

nutty, meaty

At 0.10% in

dipropylene glycol
[1]

Boiling Point 191.00 to 193.00 °C @ 760.00 mm Hg [1][2]

95 °C @ 20 mmHg [11]

Density 0.949 g/mL at 25 °C [4]

0.938-0.957 g/mL [3]

Refractive Index 1.498 at 20 °C

1.493-1.505 [3]

Solubility 1636 mg/L in water at 25 °C [1][2]

Soluble
in alcohol and organic

solvents
[1]

Vapor Pressure 0.515 mmHg at 25 °C [2]

Flash Point 80 °C (176 °F) Closed cup [2]

logP (o/w) 1.95 [2][3]

Experimental Protocols
Detailed methodologies are crucial for the accurate analysis and synthesis of 2,3-Diethyl-5-
methylpyrazine. This section outlines established experimental protocols.

Synthesis of 2,3-Diethyl-5-methylpyrazine
The industrial synthesis of 2,3-Diethyl-5-methylpyrazine is typically achieved through the

condensation of a dicarbonyl compound with a diamine.[1] A common method involves the

reaction of 3,4-hexanedione with 1,2-diaminopropane.[11][12]

General Procedure:
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Reaction Setup: In a suitable reaction vessel, 3,4-hexanedione is combined with 1,2-

diaminopropane in a solvent.

Condensation: The mixture is heated under controlled conditions to facilitate the

condensation reaction, leading to the formation of the pyrazine ring.

Workup: Following the reaction, the mixture is cooled, and the product is isolated through

extraction and purification steps.

Purification: Purification is typically achieved by distillation under reduced pressure to yield

the final product.

While a detailed, step-by-step protocol for this specific synthesis is not readily available in the

provided search results, a general procedure for the synthesis of a similar pyrazine, 3,5-

dimethylpyrazole, involves the reaction of hydrazine sulfate with acetylacetone in the presence

of sodium hydroxide, followed by ether extraction and purification.[13] This suggests that the

synthesis of alkylpyrazines often follows a condensation-extraction-purification pathway.

Analytical Methods: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation, identification, and quantification of volatile

and semi-volatile compounds like 2,3-Diethyl-5-methylpyrazine.[14]

Instrumentation:

Gas Chromatograph (GC): Equipped with a suitable capillary column. A non-polar column,

such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is commonly used for pyrazine

analysis.[14]

Mass Spectrometer (MS): A single quadrupole or triple quadrupole mass spectrometer is

used for detection.[14]

GC Conditions:

Injector: Splitless mode at 250°C.[14]
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Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[14]

Oven Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp: 10°C/min to 250°C.

Hold: 5 minutes at 250°C.[14]

Mass Spectrometer Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.[14]

Acquisition Mode:

Selected Ion Monitoring (SIM): For targeted analysis and quantification, specific ions of the

analyte are monitored.[14]

Multiple Reaction Monitoring (MRM) (for GC-MS/MS): This mode offers higher selectivity

and sensitivity by monitoring a specific precursor ion and its fragmentation into a product

ion.[14] For 2,3-Diethyl-5-methylpyrazine-d7 (a deuterated internal standard), a likely

transition would be from the molecular ion (m/z 157) to a fragment ion (e.g., m/z 128).[14]

Sample Preparation Techniques
Proper sample preparation is critical for accurate GC-MS analysis. Two common techniques for

extracting pyrazines from various matrices are Liquid-Liquid Extraction (LLE) and Headspace

Solid-Phase Microextraction (HS-SPME).

Liquid-Liquid Extraction (LLE):

This technique is used to extract pyrazines from aqueous samples.[15]

Sample Preparation: A known volume of the aqueous sample is placed in a separatory

funnel. A known amount of an internal standard, such as 2,3-Diethyl-5-methylpyrazine-d7,

is added.[6][15]
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Extraction: An immiscible organic solvent, such as dichloromethane, is added, and the

mixture is shaken vigorously.[6]

Separation: The layers are allowed to separate, and the organic layer containing the analyte

is collected. The extraction process is typically repeated multiple times to ensure complete

recovery.[6]

Drying and Concentration: The combined organic extracts are dried over an anhydrous salt

(e.g., sodium sulfate) and then concentrated under a gentle stream of nitrogen before GC-

MS analysis.[6][16]

Headspace Solid-Phase Microextraction (HS-SPME):

HS-SPME is a solvent-free technique ideal for the analysis of volatile compounds in solid or

liquid samples.[16]

Sample Preparation: A known amount of the sample (e.g., ground coffee) is placed in a

headspace vial. An internal standard and a salt solution (e.g., saturated NaCl) may be added

to enhance the release of volatile compounds. The vial is sealed.[16]

Equilibration: The vial is heated and equilibrated for a specific time to allow the volatile

analytes to partition into the headspace.[16]

Extraction: A pre-conditioned SPME fiber (e.g.,

Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) is exposed to the

headspace for a defined period to adsorb the analytes.[16]

Desorption and Analysis: The SPME fiber is then retracted and inserted into the hot injection

port of the GC, where the adsorbed analytes are thermally desorbed and transferred to the

GC column for analysis.[16]

Visualizations
The following diagrams illustrate the experimental workflows described in this guide.
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Caption: Workflow for GC-MS analysis of 2,3-Diethyl-5-methylpyrazine.
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Caption: Workflow for Liquid-Liquid Extraction (LLE).
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Caption: Workflow for Headspace Solid-Phase Microextraction (HS-SPME).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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